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Compound of Interest

Compound Name: Rosthornin B

Cat. No.: B1180725

Notice of Limited Availability of Scientific Data

Dear Researchers, Scientists, and Drug Development Professionals,

Our comprehensive investigation into the biological activity of Rosthornin B, with a focus on its
anti-cancer properties, has revealed a significant scarcity of publicly available scientific
literature. While we have successfully identified Rosthornin B as a distinct chemical entity, the
depth of research required to produce an in-depth technical guide, as originally intended, is not
supported by current scientific publications.

What We Found:

e Chemical Identity: Rosthornin B is an ent-kaurene diterpenoid compound.[1] Its chemical
formula is C24H3407, and its molecular weight is 434.52.[1] The Chemical Abstracts Service
(CAS) number for Rosthornin B is 125181-21-7.[1][2][3][4][5]

o Natural Source: Rosthornin B has been isolated from the ether extract of the dried leaves of
Rabdosia rosthornii.[1][2][3]

 Biological Activity: The documented biological activity of Rosthornin B is limited. One study
has reported its antibacterial activity.[1] There is also a mention of Rosthornin B in the
context of the total synthesis of ent-kaurane diterpenes.[6]

Limitations:
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Our extensive search did not yield any specific studies detailing the anti-cancer effects of
Rosthornin B, its role in apoptosis, or the associated signaling pathways. Consequently, we
are unable to provide the requested quantitative data tables, detailed experimental protocols,
and signaling pathway diagrams for Rosthornin B at this time.

An Alternative for Your Consideration: Rasfonin

During our research, we identified a similarly named compound, rasfonin, which is a fungal
secondary metabolite with well-documented anti-cancer properties. Unlike Rosthornin B, there
Is a substantial body of research on rasfonin's biological activities, including its mechanisms of
inducing apoptosis and autophagy in cancer cells.

Should you be interested, we can provide a comprehensive technical guide on the biological
activity of rasfonin, which would include:

o Quantitative Data Summaries: Tables detailing IC50 values and other quantitative measures
of its anti-cancer activity.

o Detailed Experimental Protocols: Methodologies for key experiments such as cell viability
assays, apoptosis and autophagy detection, and Western blotting for signaling pathway
analysis.

e Signaling Pathway Diagrams: Graphviz diagrams illustrating the signaling cascades
modulated by rasfonin, such as the ROS/INK pathway.

We believe that a guide on rasfonin would be of significant value to your research in cancer
drug discovery and development. Please let us know if you would like us to proceed with this
alternative topic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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